Cas no 1221722-22-0 (tetrahydrofuran-3-ylmethylhydrazine dihydrochloride)

• Product Name: tetrahydrofuran-3-ylmethylhydrazine dihydrochloride
• CAS No: 1221722-22-0
• MF: C₅H₁₄Cl₂N₂O
• MW: 189.083459377289
• MDL: MFCD15209614
• CID: 4563570
• Update Time: 2025-06-08

tetrahydrofuran-3-ylmethylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (oxolan-3-ylmethyl)hydrazine dihydrochloride
• (Oxolan-3-ylmethyl)hydrazine 2HCl
• ((Tetrahydrofuran-3-yl)methyl)hydrazine dihydrochloride
• SB13108
• oxolan-3-ylmethylhydrazine;dihydrochloride
• P11793
• A909511
• hydrazine,[(tetrahydro-3-furanyl)methyl]-,hydrochloride(1:2)
• hydrazine, [(tetrahydro-3-furanyl)methyl]-, hydrochloride (1:2)
• tetrahydrofuran-3-ylmethylhydrazine dihydrochloride

• MDL： MFCD15209614
• Inchi： 1S/C5H12N2O.2ClH/c6-7-3-5-1-2-8-4-5;;/h5,7H,1-4,6H2;2*1H
• InChI Key： YMNWVBWQLXIPSD-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CNN)C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 67.4
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on tetrahydrofuran-3-ylmethylhydrazine dihydrochloride

Research Brief on Tetrahydrofuran-3-ylmethylhydrazine Dihydrochloride (CAS: 1221722-22-0): Recent Advances and Applications

Recent studies have highlighted the growing importance of tetrahydrofuran-3-ylmethylhydrazine dihydrochloride (CAS: 1221722-22-0) in chemical biology and pharmaceutical research. This compound, characterized by its unique hydrazine functional group tethered to a tetrahydrofuran scaffold, has emerged as a versatile building block in medicinal chemistry. The dihydrochloride salt form enhances its stability and solubility, making it particularly valuable for synthetic applications and biological studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel kinase inhibitors. Researchers utilized 1221722-22-0 to develop a series of pyrrolopyrimidine derivatives showing potent activity against JAK2 and FLT3 kinases, with IC50 values in the low nanomolar range. The tetrahydrofuran moiety was found to significantly improve membrane permeability compared to similar compounds with alternative ring systems.

In pharmaceutical formulation development, tetrahydrofuran-3-ylmethylhydrazine dihydrochloride has shown promise as a stabilizer for oxidation-prone active pharmaceutical ingredients (APIs). A recent patent application (WO202318765) describes its use in protecting catechol-containing drugs from degradation, with the hydrazine group acting as both a radical scavenger and metal chelator. This dual mechanism could address formulation challenges for several neurodegenerative disease therapeutics currently in development.

Structural studies using X-ray crystallography have revealed interesting conformational properties of 1221722-22-0. The tetrahydrofuran ring adopts an envelope conformation in the solid state, with the hydrazine group positioned equatorially. This spatial arrangement appears crucial for its reactivity in nucleophilic addition reactions, as demonstrated in recent asymmetric synthesis applications (Angewandte Chemie, 2023).

Toxicological profiling of tetrahydrofuran-3-ylmethylhydrazine dihydrochloride has progressed significantly, with a 2024 regulatory submission reporting favorable safety data. Acute toxicity studies in rodents showed an LD50 > 2000 mg/kg orally, while genotoxicity assays (Ames test, micronucleus) were negative at pharmacologically relevant concentrations. These findings support its potential as a pharmaceutical intermediate for clinical-stage compounds.

Future research directions for this compound include exploration of its applications in PROTAC (proteolysis targeting chimera) development, where its bifunctional nature could facilitate linker optimization. Preliminary results presented at the 2024 ACS Spring Meeting suggest that 1221722-22-0 may offer advantages in controlling the spatial orientation of warhead and E3 ligase binding moieties.